Cas no 848436-25-9 (5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid)

5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a high-purity heterocyclic compound featuring a pyrazolopyrimidine core with a carboxylic acid functional group. Its structural design, incorporating a trifluoromethyl group and dimethylphenyl substituents, enhances its potential as a versatile intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, offering opportunities for structure-activity relationship (SAR) studies. Its well-defined chemical properties make it suitable for applications requiring precise molecular modifications.

5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid structure

848436-25-9 structure

Product Name:5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid

CAS No:848436-25-9

MF:C₁₆H₁₂F₃N₃O₂

MW:335.28059387207

MDL:MFCD09266606

CID:2272352

PubChem ID:25218923

Update Time:2025-05-27

5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- ALBB-000966
- 5-(3,4-dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- STK502388
- LS-01104
- AKOS005171003
- CS-0317111
- 5-(3,4-dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- 848436-25-9
- H21204
- MFCD09266606
- 5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid
- MDL： MFCD09266606
- Inchi： 1S/C16H12F3N3O2/c1-8-3-4-10(5-9(8)2)11-6-13(16(17,18)19)22-14(20-11)7-12(21-22)15(23)24/h3-7H,1-2H3,(H,23,24)
- InChI Key： BZBLGRDYDFDPRW-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C2=CC=C(C)C(C)=C2)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

Exact Mass: 335.08816112Da
Monoisotopic Mass: 335.08816112Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 488
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 67.5Å²

5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM271495-1g	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	848436-25-9	97%	1g	$285	2021-08-18
TRC	D015030-100mg	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	848436-25-9		100mg	$ 185.00	2022-06-06
TRC	D015030-250mg	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	848436-25-9		250mg	$ 380.00	2022-06-06
TRC	D015030-500mg	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	848436-25-9		500mg	$ 600.00	2022-06-06
Matrix Scientific	028315-500mg	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	848436-25-9		500mg	$189.00	2023-09-06
Chemenu	CM271495-1g	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	848436-25-9	97%	1g	$***	2023-03-30
abcr	AB404619-500 mg	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	848436-25-9		500MG	€313.80	2022-08-31
abcr	AB404619-1 g	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	848436-25-9		1g	€406.00	2023-04-25
abcr	AB404619-5 g	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	848436-25-9		5g	€1074.00	2023-04-25
abcr	AB404619-1g	5-(3,4-Dimethylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	848436-25-9		1g	€397.00	2025-04-16